2-Chloro-1-iodo-4-(trifluoromethoxy)benzene

• IUPAC Name: 2-chloro-1-iodo-4-(trifluoromethoxy)benzene
• InChI: InChI=1S/C7H3ClF3IO/c8-5-3-4(1-2-6(5)12)13-7(9,10)11/h1-3H
• InChI Key: NFAJTTNPYSKSCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC(F)(F)F)Cl)I
• Molecular Formula: C7H3ClF3IO
• DSSTOX Substance ID: DTXSID90650437
• Molecular Weight: 322.45 g/mol
• CAS No.: 345226-19-9

Description

“2-Chloro-1-iodo-4-(trifluoromethoxy)benzene” is a chemical compound with the CAS Number: 345226-19-9. It has a molecular weight of 322.45. The IUPAC name for this compound is this compound. It is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H3ClF3IO/c8-5-3-4(1-2-6(5)12)13-7(9,10)11/h1-3H. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. It should be stored at 2-8°C. and 97%.

Scientific Research Applications

Catalysis in Organic Synthesis

2-Chloro-1-iodo-4-(trifluoromethoxy)benzene plays a role in organic synthesis, particularly in catalysis. For example, it is used in the trifluoromethylation of aromatic compounds using hypervalent iodine reagents. This process involves methyltrioxorhenium acting as a catalyst for the electrophilic trifluoromethylation of various aromatic and heteroaromatic compounds, showing its potential in diverse organic transformations (Mejía & Togni, 2012).

Halogenation of Polyalkylbenzenes

In another application, this compound is involved in the halogenation of polyalkylbenzenes. This process uses N-halosuccinimide and acidic catalysts for ring halogenations, indicating its utility in creating halogenated organic compounds (Bovonsombat & Mcnelis, 1993).

Lithiation and Substitution Reactions

The compound also finds application in lithiation and subsequent electrophilic substitution reactions. For instance, 1,2,4-Tris(trifluoromethyl)benzene, a related compound, undergoes hydrogen/metal exchange when treated with lithium-based reagents, leading to the formation of substituted derivatives, highlighting its role in complex organic synthesis processes (Schlosser, Porwisiak, & Mongin, 1998).

Aryne Route to Naphthalenes

Furthermore, this compound is used in the generation of aryne intermediates, which are crucial for the synthesis of naphthalenes. This showcases its importance in the creation of polycyclic aromatic hydrocarbons, which have various applications in material science and organic chemistry (Schlosser & Castagnetti, 2001).

Stability and Reactivity Studies

Research into the stability and reactivity of compounds like this compound contributes to our understanding of chemical properties under various conditions. Studies on the halogenation of trifluoromethoxy and bis(trifluoromethoxy)benzene, for example, provide insights into their chemical behavior, thermal stability, and potential applications in material science (Herkes, 1977).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335, which indicate that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary statements include P271, P261, and P280, which advise avoiding breathing dust/fume/gas/mist/vapors/spray, and wearing protective gloves/protective clothing/eye protection/face protection.

Synthesis routes and methods

Procedure details

Part B. A solution of the aniline from Part A (17.97 g, 84.9 mmol) in concentrated hydrochloric acid (50 mL) was cooled to −5° C., and treated with a saturated aqueous solution of sodium nitrite (6.45 g, 93.5 mmol) After stirring for 30 min., the solution was diluted with 50 mL cyclohexane and 50 mL dichloromethane, and the resulting mixture was stirred vigorously while a saturated aqueous solution of potassium iodide (28.2 g, 170 mmol) was added dropwise. The resulting solution was allowed to stir for 12 h, then was partitioned between water and dichloromethane. The organic phase was washed with 1 N aqueous sodium bisulfite solution and brine. The three aqueous phases were back-extracted in sequence with dichloromethane, and the organic phases were combined, dried over anhydrous magnesium sulfate, filtered and evaporated. The product was purified by distillation to afford the product, 3-chloro-4-iodo-trifluoroanisole (21.38 g, 66.3 mmol, 78%). b.p. 60-70° C./l mm Hg (bulb-to-bulb). 1H NMR (300 MHz, CDCl3): Δ 7.87 (1H, d, J=8.8 Hz), 7.35 (1H, d, J=2.5 Hz), 6.87 (1H, J=ddd, J=8.8 Hz, 2.5H, 0.7 Hz). MS (H2O-GC/MS): m/e 324 (31), 323 (10), 322 (100).